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Compound of Interest

Compound Name: FC131 TFA

Cat. No.: B8087381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FC131 is a potent and selective antagonist of the C-X-C chemokine receptor type 4 (CXCR4).

As a synthetic, cyclic pentapeptide, FC131 effectively inhibits the binding of the natural ligand,

stromal cell-derived factor-1 (SDF-1, also known as CXCL12), to CXCR4. The CXCL12/CXCR4

signaling axis is a critical pathway involved in various physiological and pathological processes,

including immune cell trafficking, hematopoiesis, inflammation, and the development and

metastasis of cancer. FC131 has also demonstrated anti-HIV activity by blocking viral entry into

host cells.

This document provides detailed protocols for the preparation of FC131 trifluoroacetate (TFA)

salt stock solutions for use in cell culture experiments. It also includes important considerations

regarding the potential effects of the TFA counter-ion on experimental outcomes.
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Parameter Value/Recommendation Source(s)

FC131 Molecular Formula C38H48F3N11O8 N/A

FC131 Molecular Weight 843.85 g/mol N/A

IC50 (SDF-1 binding to

CXCR4)
4.5 nM N/A

EC50 (Anti-HIV activity) 73 nM N/A

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Lyophilized Storage -20°C or -80°C, desiccated [2]

Stock Solution Storage (Short-

term)
4°C for up to one week [2]

Stock Solution Storage (Long-

term)

-20°C or -80°C in single-use

aliquots
[2]

Recommended Stock

Concentration
1-10 mM in 100% DMSO [1]

Typical Working Concentration 1 nM to 100 µM [1]

Max Final DMSO

Concentration
<0.5% (cell line dependent) [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM FC131 TFA Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of FC131 TFA in

DMSO.

Materials:

FC131 TFA salt (lyophilized powder)

Anhydrous or sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized FC131 TFA to equilibrate to room

temperature for at least 30 minutes in a desiccator. This prevents condensation of

atmospheric moisture onto the peptide.

Reconstitution: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully open the vial and add the appropriate volume of 100% DMSO to

achieve a 10 mM stock solution. For example, to prepare a 10 mM stock from 1 mg of

FC131 TFA (MW: 843.85 g/mol ), add 11.85 µL of DMSO.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. If necessary, sonicate the vial in a water bath for a few minutes to aid

dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term storage.[2]

Avoid repeated freeze-thaw cycles.[2]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the FC131 TFA stock solution to final working

concentrations for treating cells.

Materials:

10 mM FC131 TFA stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution
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Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM FC131 TFA stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and the

amount of DMSO added to the final culture, it is recommended to perform an intermediate

dilution of the stock solution in complete cell culture medium. For example, dilute the 10 mM

stock 1:100 in culture medium to create a 100 µM intermediate solution.

Final Dilution: Prepare the final working concentrations by further diluting the intermediate

solution into the complete cell culture medium. For example, to achieve a final concentration

of 100 nM, add 1 µL of the 100 µM intermediate solution to every 1 mL of cell culture

medium.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the highest concentration of FC131 TFA
used for treatment.[1]

Treatment: Add the prepared working solutions and the vehicle control to your cell cultures

and incubate for the desired experimental duration.

Important Considerations for the TFA Salt:

Trifluoroacetic acid is often used in the purification of synthetic peptides and remains as a

counter-ion in the final product. It is important to be aware of the potential biological effects of

TFA, as it has been reported to inhibit the proliferation of some cell types, such as osteoblasts

and chondrocytes.[3][4][5] While FC131 is a potent antagonist, it is advisable to consider the

potential confounding effects of TFA, especially in proliferation or cytotoxicity assays. If

unexpected anti-proliferative effects are observed, it may be necessary to exchange the TFA

salt for a more biologically compatible salt like hydrochloride or acetate.
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The binding of CXCL12 to its receptor, CXCR4, activates multiple downstream signaling

pathways that regulate cell proliferation, survival, and migration. FC131 acts as an antagonist,

blocking this interaction and subsequent signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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